Cas no 52109-86-1 (3-Furancarboxylic acid; Anilide)

• Product Name: 3-Furancarboxylic acid; Anilide
• CAS No: 52109-86-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD01217257
• CID: 2830135
• PubChem ID: 12601213
• Update Time: 2025-10-28

3-Furancarboxylic acid; Anilide Chemical and Physical Properties

Names and Identifiers

• CHEMBL2046762
• 3-Furancarboxamide, N-phenyl-
• N-Phenylfuran-3-carboxamide
• AKOS009085669
• DTXCID90454816
• 52109-86-1
• SCHEMBL10589415
• DTXSID30504006
• 3-Furancarboxylic acid; Anilide

• MDL： MFCD01217257
• Inchi： 1S/C11H9NO2/c13-11(9-6-7-14-8-9)12-10-4-2-1-3-5-10/h1-8H,(H,12,13)
• InChI Key： GSNFYOQDXZLILZ-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.063328530Da
• Monoisotopic Mass: 187.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Furancarboxylic acid; Anilide

Recent Advances in the Study of 3-Furancarboxylic Acid Anilide (CAS: 52109-86-1)

3-Furancarboxylic acid anilide (CAS: 52109-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its furan ring and anilide moiety, has been the subject of several studies exploring its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary scientific investigations.

Recent studies have focused on the synthesis and structural optimization of 3-Furancarboxylic acid anilide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the furan ring and anilide group could significantly improve the compound's bioavailability and target specificity. Researchers employed computational modeling and high-throughput screening to identify the most promising derivatives, which exhibited potent inhibitory effects against specific enzyme targets involved in inflammatory pathways.

In addition to its synthetic applications, 3-Furancarboxylic acid anilide has been investigated for its role in modulating biological pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound acts as a selective modulator of certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. The study provided mechanistic insights into how the compound interacts with these receptors, offering a foundation for the development of novel therapeutics for conditions such as Parkinson's disease and schizophrenia.

Another area of interest is the compound's potential as an antimicrobial agent. Research published in Antimicrobial Agents and Chemotherapy (2023) explored the efficacy of 3-Furancarboxylic acid anilide against a range of bacterial and fungal pathogens. The findings indicated that the compound exhibits broad-spectrum activity, particularly against drug-resistant strains, making it a promising candidate for further development in the face of rising antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of 3-Furancarboxylic acid anilide. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed. Ongoing research is focused on overcoming these hurdles through advanced formulation strategies and the development of prodrugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound from bench to bedside.

In conclusion, 3-Furancarboxylic acid anilide (CAS: 52109-86-1) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities and modifiable structure make it a valuable subject of ongoing research. Future studies are likely to explore its applications in additional therapeutic areas, further solidifying its role in the advancement of chemical biology and pharmaceutical sciences.